Cas no 898444-76-3 (3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea)

• Product Name: 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea
• CAS No: 898444-76-3
• MF: C₂₁H₂₇N₃O₃S
• MW: 401.522383928299
• CID: 6431500
• PubChem ID: 16810181
• Update Time: 2025-06-13

3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea
• 1-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-3-(3-methylphenyl)urea
• AKOS024660913
• SR-01000023160-1
• F2571-0054
• SR-01000023160
• 898444-76-3
• 3-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-1-(3-methylphenyl)urea
• 1-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea

• Inchi： 1S/C21H27N3O3S/c1-17-8-7-9-18(16-17)23-21(25)22-14-13-19-10-5-6-15-24(19)28(26,27)20-11-3-2-4-12-20/h2-4,7-9,11-12,16,19H,5-6,10,13-15H2,1H3,(H2,22,23,25)
• InChI Key： DOBFJWZKZAQDJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CCCCC1CCNC(NC1C=CC=C(C)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 401.17731291g/mol
• Monoisotopic Mass: 401.17731291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 86.9Ų

Additional information on 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea

Introduction to Compound with CAS No. 898444-76-3 and Product Name: 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea

Compound with the CAS number 898444-76-3 and the product name 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a benzenesulfonyl moiety and a piperidinyl ring, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

The benzenesulfonyl group is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules to enhance binding affinity and metabolic stability. In the context of this compound, the benzenesulfonyl group is linked to a piperidinyl ring through an ethyl chain, forming a 1-(3-methylphenyl)urea moiety. This structural arrangement may contribute to the compound's ability to interact with biological targets in a specific manner, potentially making it a valuable candidate for further investigation.

Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The piperidinyl ring, in particular, is frequently found in bioactive molecules due to its ability to modulate receptor interactions and improve pharmacokinetic profiles. The compound under discussion incorporates this motif in a novel way, linking it to a benzenesulfonyl group via an ethyl chain, which may enhance its solubility and bioavailability.

The 3-methylphenyl group in the product name further contributes to the compound's structural diversity. This aromatic ring system is known for its ability to influence electronic properties and binding interactions, making it a common feature in pharmacologically active compounds. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, potentially making it useful in treating complex diseases.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex pharmaceuticals. The presence of reactive functional groups such as urea and sulfonyl groups makes it a versatile building block for further chemical modifications. Researchers have been exploring ways to utilize such intermediates to develop novel drugs with improved efficacy and reduced side effects.

In addition to its synthetic utility, this compound has shown promise in preliminary biological assays. Studies have indicated that derivatives of similar structures may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. While further research is needed to fully elucidate the pharmacological profile of this specific compound, its structural features suggest potential applications in areas such as oncology, inflammation, and neurodegenerative disorders.

The development of new pharmaceuticals relies heavily on advances in synthetic chemistry and molecular biology. The compound with CAS no. 898444-76-3 exemplifies how innovative molecular design can lead to new therapeutic opportunities. By combining known pharmacophores in novel ways, researchers can uncover compounds with unique properties that may address unmet medical needs.

The role of computational chemistry and high-throughput screening has been instrumental in accelerating the discovery process. These technologies allow researchers to rapidly evaluate the potential activity of numerous compounds, including those with complex structures like the one described here. By leveraging these tools, scientists can identify promising candidates for further study more efficiently than ever before.

Future directions for research on this compound may include exploring its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how the compound binds to its intended targets. This information is crucial for optimizing its pharmacological properties and developing more effective derivatives.

The impact of such research extends beyond academic curiosity; it has tangible implications for patient care. By developing new drugs based on compounds like this one, researchers aim to improve treatment options for patients suffering from various diseases. The journey from initial discovery to clinical application is long and challenging but holds immense potential for improving human health.

In conclusion, compound with CAS no. 898444-76-3 and product name 3-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-1-(3-methylphenyl)urea represents a significant contribution to pharmaceutical chemistry. Its unique structure and potential applications make it an exciting subject for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address complex medical challenges.